1,3,5-Trioxane 1,3,5-Trioxane 1,3,5-trioxane is a saturated organic heteromonocyclic parent that is cyclohexane in which the carbon atoms at positions 1, 3 and 5 are replaced by oxygen atoms. It is a trioxane and a saturated organic heteromonocyclic parent.
Transparent crystals or white crystalline solid with a pleasant odor resembling the odor of chloroform. Melts at 62°C; boils at 115°C without polymerization. The cyclic trimer of formaldehyde.
Brand Name: Vulcanchem
CAS No.: 110-88-3
VCID: VC0122180
InChI: InChI=1S/C3H6O3/c1-4-2-6-3-5-1/h1-3H2
SMILES: C1OCOCO1
Molecular Formula: C3H6O3
Molecular Weight: 90.08 g/mol

1,3,5-Trioxane

CAS No.: 110-88-3

Reference Standards

VCID: VC0122180

Molecular Formula: C3H6O3

Molecular Weight: 90.08 g/mol

1,3,5-Trioxane - 110-88-3

CAS No. 110-88-3
Product Name 1,3,5-Trioxane
Molecular Formula C3H6O3
Molecular Weight 90.08 g/mol
IUPAC Name 1,3,5-trioxane
Standard InChI InChI=1S/C3H6O3/c1-4-2-6-3-5-1/h1-3H2
Standard InChIKey BGJSXRVXTHVRSN-UHFFFAOYSA-N
SMILES C1OCOCO1
Canonical SMILES C1OCOCO1
Boiling Point 238.1 °F at 759 mm Hg (NTP, 1992)
114.5 °C
114.5 °C @ 759 MM HG
Colorform CRYSTALLINE SOLID
RHOMBIC NEEDLES FROM ETHER
WHITE
Density 1.17 at 149 °F (NTP, 1992)
1.17 @ 65 °C
Relative density (water = 1):
Flash Point 113 °F (NTP, 1992)
45 °C
71 °C c.c.
Melting Point 147 °F (NTP, 1992)
60.2 °C
64 °C
Physical Description Transparent crystals or white crystalline solid with a pleasant odor resembling the odor of chloroform. Melts at 62°C; boils at 115°C without polymerization. The cyclic trimer of formaldehyde.
OtherSolid
WHITE SOLID IN VARIOUS FORMS WITH PUNGENT ODOUR.
Description 1,3,5-trioxane is a saturated organic heteromonocyclic parent that is cyclohexane in which the carbon atoms at positions 1, 3 and 5 are replaced by oxygen atoms. It is a trioxane and a saturated organic heteromonocyclic parent.
Transparent crystals or white crystalline solid with a pleasant odor resembling the odor of chloroform. Melts at 62°C; boils at 115°C without polymerization. The cyclic trimer of formaldehyde.
Shelf Life STABLE, CYCLIC TRIMER OF FORMALDEHYDE
Solubility greater than or equal to 100 mg/mL at 68° F (NTP, 1992)
1.94 M
SOL IN WATER: 17.2 G/100 ML @ 18 °C, 21.2 @ 25 °C; EASILY SOL IN ALC, KETONES, ETHER, ACETONE, ORG SOLVENTS, CHLORINATED & AROMATIC HYDROCARBONS; SLIGHTLY SOL IN PENTANE, PETROLEUM ETHER, LOWER PARAFFINS
SOL IN BENZENE, CARBON TETRACHLORIDE, CHLOROFORM, CARBON DISULFIDE
Solubility in water: poo
Synonyms s-Trioxane; NSC 26347; Triformol; Trioxan; Trioxymethylene; sym-Trioxane_x000B_Ring Parent; Metformaldehyde;
Vapor Density 3.1 (NTP, 1992) (Relative to Air)
Relative vapor density (air = 1): 1.03
Vapor Pressure 13 mm Hg at 77 °F (NTP, 1992)
17.52 mmHg
Vapor pressure, kPa at 25 °C:
PubChem Compound 8081
Last Modified Nov 11 2021
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